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Compound of Interest

Compound Name:
2-Chloro-3-hydroxy-4-

methoxybenzoic acid

CAS No.: 87277-06-3

Cat. No.: B1627610

Get Quote

An In-depth Technical Guide to 2-Chloro-3-hydroxy-4-methoxybenzoic Acid

Introduction
2-Chloro-3-hydroxy-4-methoxybenzoic acid is a polysubstituted aromatic carboxylic acid. Its

unique arrangement of chloro, hydroxyl, methoxy, and carboxylic acid functional groups makes

it a molecule of significant interest as a versatile building block in synthetic organic chemistry.

This guide provides a comprehensive technical overview of its chemical properties, a proposed

synthetic pathway, and key analytical data, designed for researchers and professionals in drug

development and chemical synthesis. Given the limited direct experimental data in publicly

accessible literature for this specific compound, this document synthesizes information from

established chemical principles and data from its immediate precursor and structurally

analogous compounds to provide a robust and scientifically grounded profile.

Compound Identification and Chemical Structure
Correctly identifying a chemical entity is the foundation of all subsequent research and

development. The primary identifiers and structural representation for 2-Chloro-3-hydroxy-4-
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methoxybenzoic acid are provided below.

IUPAC Name: 2-Chloro-3-hydroxy-4-methoxybenzoic acid

Molecular Formula: C₈H₇ClO₄

Molecular Weight: 202.59 g/mol

CAS Number: Not readily available in public databases. The immediate precursor, 2-Chloro-

3-hydroxy-4-methoxybenzaldehyde, is registered under CAS Number 37687-57-3.[1][2]

Chemical Structure

2-Chloro-3-hydroxy-4-methoxybenzoic acid

C₈H₇ClO₄

MW: 202.59 g/mol

Click to download full resolution via product page

Caption: Chemical structure and identifiers.

Physicochemical Properties
The physical and chemical properties of a compound dictate its behavior in various systems,

influencing everything from reaction conditions to formulation. The following table summarizes

the predicted and inferred properties for 2-Chloro-3-hydroxy-4-methoxybenzoic acid.
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Property Value
Rationale & Supporting
Evidence

Physical State Beige to off-white solid

Expected to be a solid at room

temperature, similar to its

aldehyde precursor and other

substituted benzoic acids.[3]

Melting Point > 210 °C (estimated)

The aldehyde precursor, 2-

chloro-3-hydroxy-4-

methoxybenzaldehyde, has a

high melting point of 204-208

°C.[1][4][5] The carboxylic acid

is expected to have a higher

melting point due to stronger

intermolecular hydrogen

bonding from the carboxylic

acid dimer formation.

Solubility

Slightly soluble in water;

Soluble in polar organic

solvents (e.g., Acetone,

Dichloromethane, Chloroform).

The presence of polar hydroxyl

and carboxylic acid groups

allows for some water

solubility.[6][7] However,

solubility is expected to be

greater in organic solvents, a

common characteristic for

compounds of this class.[6][8]

pKa ~3.5 - 4.0 (estimated) Benzoic acid has a pKa of

4.20. The ortho-hydroxyl group

in salicylic acid lowers the pKa

to 2.97 due to stabilization of

the conjugate base through

intramolecular hydrogen

bonding.[9] The combined

electron-withdrawing effects of

the ortho-chloro and meta-

hydroxyl groups are expected
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to increase the acidity

compared to benzoic acid.

Synthesis and Purification
A reliable synthetic route is paramount for obtaining high-purity material for research. While no

direct synthesis is published, a logical and high-yielding two-step pathway can be proposed

starting from the commercially available isovanillin (3-hydroxy-4-methoxybenzaldehyde).

Proposed Synthetic Pathway
The synthesis involves two key transformations:

Ortho-Chlorination: Selective chlorination of isovanillin at the position ortho to the activating

hydroxyl group.

Oxidation: Conversion of the aldehyde functional group to a carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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